Cas no 362670-19-7 (7-(4-Biphenyl)-7-oxoheptanoic acid)

• Product Name: 7-(4-Biphenyl)-7-oxoheptanoic acid
• CAS No: 362670-19-7
• MF: C₁₉H₂₀O₃
• MW: 296.360305786133
• MDL: MFCD01320129
• CID: 874877
• Update Time: 2026-04-29

7-(4-Biphenyl)-7-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-(4-Biphenyl)-7-oxoheptanoic acid
• 7-oxo-7-(4-phenylphenyl)heptanoic acid
• 6-[(4-Biphenyl)carbonyl]hexanoic acid
• 7-(1,1'-bihenyl-4-yl)-7-oxoheptanoic acid

• MDL： MFCD01320129
• Inchi： InChI=1S/C19H20O3/c20-18(9-5-2-6-10-19(21)22)17-13-11-16(12-14-17)15-7-3-1-4-8-15/h1,3-4,7-8,11-14H,2,5-6,9-10H2,(H,21,22)
• InChI Key： ANOUXTSJHYKTJE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)CCCCCC(=O)O

Computed Properties

• Exact Mass: 296.14100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8

Experimental Properties

• Density: 1.125
• Boiling Point: 501.2°C at 760 mmHg
• Flash Point: 271°C
• Refractive Index: 1.563
• PSA: 54.37000
• LogP: 4.57140

Additional information on 7-(4-Biphenyl)-7-oxoheptanoic acid

Introduction to 7-(4-Biphenyl)-7-oxoheptanoic Acid (CAS No. 362670-19-7)

7-(4-Biphenyl)-7-oxoheptanoic acid (CAS No. 362670-19-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its biphenyl moiety and a carboxylic acid group, which contribute to its distinct physicochemical properties and biological activities.

The chemical structure of 7-(4-Biphenyl)-7-oxoheptanoic acid consists of a seven-carbon chain with a ketone group at the seventh position and a carboxylic acid group at the terminal end. The biphenyl substituent at the fourth position of the heptanoic chain imparts additional stability and rigidity to the molecule, making it an attractive candidate for various chemical and biological studies.

In terms of physicochemical properties, 7-(4-Biphenyl)-7-oxoheptanoic acid exhibits moderate solubility in polar solvents such as water and ethanol, which facilitates its use in solution-based reactions and assays. Its melting point is around 150°C, and it has a molecular weight of approximately 318.35 g/mol. These properties make it suitable for a wide range of applications, from pharmaceutical development to materials science.

Recent research has focused on the potential biological activities of 7-(4-Biphenyl)-7-oxoheptanoic acid. Studies have shown that this compound exhibits anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The biphenyl moiety is known to interact with specific cellular receptors, modulating signaling pathways that are involved in inflammation.

In addition to its anti-inflammatory effects, 7-(4-Biphenyl)-7-oxoheptanoic acid has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that 7-(4-Biphenyl)-7-oxoheptanoic acid may have therapeutic potential in cancer treatment.

The synthesis of 7-(4-Biphenyl)-7-oxoheptanoic acid typically involves multi-step processes, including the formation of the biphenyl moiety and the introduction of the carboxylic acid group. One common synthetic route involves the reaction of 4-biphenylboronic acid with an appropriate heptanoyl chloride derivative, followed by hydrolysis to form the carboxylic acid. This synthetic approach allows for high yields and good purity, making it suitable for large-scale production.

In the field of materials science, 7-(4-Biphenyl)-7-oxoheptanoic acid has been explored for its potential use in the development of functional materials. Its rigid biphenyl structure makes it an excellent building block for self-assembling systems, which can form supramolecular structures with unique optical and electronic properties. These materials have applications in areas such as organic electronics, sensors, and drug delivery systems.

The safety profile of 7-(4-Biphenyl)-7-oxoheptanoic acid is an important consideration for its practical applications. Toxicological studies have shown that this compound has low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety assessments are necessary before it can be used in clinical settings.

In conclusion, 7-(4-Biphenyl)-7-oxoheptanoic acid (CAS No. 362670-19-7) is a versatile compound with promising applications in medicinal chemistry and materials science. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific fields.